Cas no 2694725-34-1 (benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate)
benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate
- EN300-33050526
- 2694725-34-1
- benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate
-
- Inchi: 1S/C14H19NO4/c1-17-9-14(10-18-11-14)8-15-13(16)19-7-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,15,16)
- InChI Key: SAUBLXXOKKXKMG-UHFFFAOYSA-N
- SMILES: O1CC(COC)(CNC(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 265.13140809g/mol
- Monoisotopic Mass: 265.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 56.8Ų
benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33050526-1g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 1g |
$842.0 | 2023-09-04 | ||
| Enamine | EN300-33050526-5g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 5g |
$2443.0 | 2023-09-04 | ||
| Enamine | EN300-33050526-10g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 10g |
$3622.0 | 2023-09-04 | ||
| Enamine | EN300-33050526-0.05g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 0.05g |
$707.0 | 2025-03-18 | |
| Enamine | EN300-33050526-0.1g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 0.1g |
$741.0 | 2025-03-18 | |
| Enamine | EN300-33050526-0.25g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 0.25g |
$774.0 | 2025-03-18 | |
| Enamine | EN300-33050526-0.5g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 0.5g |
$809.0 | 2025-03-18 | |
| Enamine | EN300-33050526-1.0g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 1.0g |
$842.0 | 2025-03-18 | |
| Enamine | EN300-33050526-2.5g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-18 | |
| Enamine | EN300-33050526-5.0g |
benzyl N-{[3-(methoxymethyl)oxetan-3-yl]methyl}carbamate |
2694725-34-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-18 |
benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate
Introduction to Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate (CAS No. 2694725-34-1)
Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate, a compound with the chemical identifier CAS No. 2694725-34-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The presence of an oxetane ring in its molecular structure, specifically a 3-(methoxymethyl)oxetan-3-ylmethyl moiety, contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.
The oxetane ring is a three-membered cyclic ether that is known for its high reactivity and versatility in organic synthesis. This characteristic makes it an attractive scaffold for designing novel compounds with enhanced pharmacological properties. In the case of Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate, the oxetane ring is linked to a carbamate group, which further modulates its interactions with biological targets. This combination of structural features suggests that the compound may exhibit promising activities in various therapeutic areas.
Recent research in the field of medicinal chemistry has highlighted the importance of oxetane-containing compounds in the development of new drugs. These molecules have been shown to possess favorable pharmacokinetic profiles and can be engineered to target specific biological pathways. For instance, studies have demonstrated that oxetane derivatives can interact with enzymes and receptors in a manner that is distinct from traditional pharmacophores. This unique binding mechanism could lead to the discovery of drugs with improved efficacy and reduced side effects.
Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate has been studied for its potential applications in the treatment of various diseases. One area of interest is its role as a precursor in the synthesis of more complex pharmacological agents. The compound's structural flexibility allows for modifications that can fine-tune its biological activity, making it a versatile building block for drug design. Additionally, its oxetane core provides a scaffold for developing molecules that can selectively inhibit specific enzymes or receptors involved in disease processes.
In vitro studies have shown that Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate exhibits interesting interactions with biological targets. These interactions have been characterized using various spectroscopic and computational methods, providing insights into its mechanism of action. The compound has been found to exhibit moderate affinity for certain enzymes, suggesting that it may have therapeutic potential in conditions where these enzymes play a crucial role. Further investigation is warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for drug development.
The synthesis of Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate involves multi-step organic reactions that highlight the synthetic prowess required to construct complex molecular architectures. The process typically begins with the preparation of the oxetane ring, which can be achieved through various synthetic routes, including ring-closing metathesis or cycloaddition reactions. Once the oxetane core is established, functionalization at the 3-position allows for the introduction of the methoxymethyl group and subsequent carbamate formation.
The choice of benzyl group as part of the carbamate moiety is strategic, as it enhances solubility and stability while maintaining biological activity. This modification also facilitates further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. The synthetic strategies employed in the preparation of this compound serve as an example of how modern organic chemistry can be leveraged to create novel therapeutic agents.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate exemplifies this progress by combining structural innovation with functional diversity. Its unique properties make it a promising candidate for further research and development, particularly in areas where targeted therapies are needed.
The future prospects for Benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating this compound from laboratory research to clinical use. By leveraging cutting-edge technologies and interdisciplinary approaches, we can harness the full potential of this molecule and contribute to advancements in patient care.
2694725-34-1 (benzyl N-{3-(methoxymethyl)oxetan-3-ylmethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)